4-m-Tolyl-thiazol-2-ylamine

• IUPAC Name: 4-(3-methylphenyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C10H10N2S/c1-7-3-2-4-8(5-7)9-6-13-10(11)12-9/h2-6H,1H3,(H2,11,12)
• InChI Key: RIUUKEZVLWNMFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=CSC(=N2)N
• Molecular Formula: C10H10N2S
• DSSTOX Substance ID: DTXSID10277483
• Molecular Weight: 190.27 g/mol
• CAS No.: 5330-67-6

Description

Synthesis Analysis

The synthesis of thiazoles and thiazolines has been reported using readily available and inexpensive substrates. A common synthetic protocol has been developed for the synthesis of these compounds. The reaction conditions are mild and pure products are obtained without work-up and column purification.

Molecular Structure Analysis

The molecular structure of 4-m-Tolyl-thiazol-2-ylamine is characterized by a thiazole ring substituted at positions 2, 4, and 5. The molecular weight is 190.26 Da.

Safety and Hazards

4-m-Tolyl-thiazol-2-ylamine is intended for research use only and is not intended for diagnostic or therapeutic use. It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure.

Mechanism of Action

Target of Action

Thiazole derivatives, to which 4-m-tolyl-thiazol-2-ylamine belongs, have been found to exhibit diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole compounds are known to interact with their targets in various ways, leading to different biological effects . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This allows the thiazole ring to undergo electrophilic substitution and nucleophilic substitution , which may be key to its interaction with biological targets.

Biochemical Pathways

Thiazole derivatives have been found to affect various biochemical pathways, leading to their diverse biological activities .

Result of Action

Thiazole derivatives have been found to exhibit diverse biological activities, suggesting that they can induce various molecular and cellular changes .

Biochemical Analysis

Biochemical Properties

4-m-Tolyl-thiazol-2-ylamine plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to inhibit the activity of certain enzymes involved in metabolic pathways, such as superoxide dismutase and glutathione peroxidase . These interactions are crucial as they can modulate oxidative stress within cells. Additionally, this compound has been shown to bind to specific proteins, altering their conformation and function. This binding can lead to changes in cellular processes, including signal transduction and gene expression.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, this compound has been found to activate certain signaling pathways that promote cell survival and proliferation . It also affects gene expression by binding to transcription factors and altering their activity. This can lead to changes in the expression of genes involved in cell cycle regulation, apoptosis, and metabolic processes. Furthermore, this compound impacts cellular metabolism by inhibiting key enzymes in metabolic pathways, leading to alterations in metabolite levels and metabolic flux.

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. It exerts its effects by binding to specific biomolecules, including enzymes and proteins. This binding can result in enzyme inhibition or activation, depending on the target enzyme. For instance, this compound has been shown to inhibit the activity of superoxide dismutase, an enzyme involved in the detoxification of reactive oxygen species . This inhibition can lead to increased oxidative stress within cells. Additionally, this compound can activate certain transcription factors, leading to changes in gene expression. These changes can affect various cellular processes, including cell cycle regulation, apoptosis, and metabolism.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of the compound are important factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, with minimal degradation over time . Prolonged exposure to the compound can lead to cumulative effects on cellular function. For example, long-term exposure to this compound has been associated with increased oxidative stress and alterations in gene expression. These changes can have significant implications for cellular health and function.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound has been shown to have beneficial effects, such as promoting cell survival and proliferation . At higher doses, this compound can have toxic or adverse effects. For instance, high doses of the compound have been associated with increased oxidative stress, apoptosis, and alterations in metabolic processes. These threshold effects highlight the importance of careful dosage management in experimental settings to avoid potential toxicity.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. It has been shown to inhibit the activity of key enzymes involved in oxidative stress regulation, such as superoxide dismutase and glutathione peroxidase . These interactions can lead to changes in metabolic flux and metabolite levels within cells. Additionally, this compound can affect the activity of enzymes involved in energy metabolism, leading to alterations in cellular energy balance and metabolic homeostasis.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound is taken up by cells through active transport mechanisms and is distributed to various cellular compartments . Once inside the cell, this compound can bind to specific proteins, influencing its localization and accumulation. These interactions can affect the compound’s activity and function within the cell.

Subcellular Localization

The subcellular localization of this compound is an important factor that influences its activity and function. The compound is primarily localized in the cytoplasm, where it interacts with various enzymes and proteins . Additionally, this compound can be targeted to specific cellular compartments through post-translational modifications and targeting signals. These localization mechanisms ensure that the compound exerts its effects in specific cellular contexts, influencing various biochemical and cellular processes.